N-(3-phenylpropyl)-3-(pyridin-2-yloxy)benzamide
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Description
N-(3-phenylpropyl)-3-(pyridin-2-yloxy)benzamide is a useful research compound. Its molecular formula is C21H20N2O2 and its molecular weight is 332.403. The purity is usually 95%.
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Scientific Research Applications
Histone Deacetylase Inhibition
N-(3-phenylpropyl)-3-(pyridin-2-yloxy)benzamide demonstrates potential in cancer treatment due to its role as a histone deacetylase (HDAC) inhibitor. HDAC inhibitors like MGCD0103, a similar compound, selectively inhibit HDACs 1-3 and 11, leading to the blockage of cancer cell proliferation, induction of histone acetylation, increased p21 protein expression, cell-cycle arrest, and apoptosis. This has implications for its use as an anticancer drug, highlighted by MGCD0103's entry into clinical trials (Zhou et al., 2008).
Synthesis and Chemical Analysis
Research on this compound also includes its synthesis and structural analysis. Studies have focused on improving synthesis processes for related compounds and investigating the impact of different reaction conditions on product yield, as seen in the synthesis of 2-hydroxy-N-(pyridin-4-yl)benzamide (Dian, 2010). Moreover, crystal structure and Hirshfeld surface analysis of related N-(pyridin-2-ylmethyl)benzamide derivatives provide insights into the molecular orientation and intermolecular interactions essential for potential pharmaceutical applications (Artheswari et al., 2019).
Antibacterial and Enzyme Inhibition
This compound has also been investigated for its antibacterial properties. Synthesis of related compounds like N-(3-Hydroxy-2-pyridyl)benzamides showed activity against various bacteria, indicating potential for developing new antibacterial agents (Mobinikhaledi et al., 2006). Additionally, its analogs have been studied as selective inhibitors of human enzymes like aldosterone synthase (CYP11B2), showcasing the compound's potential in targeted enzyme inhibition for therapeutic purposes (Zimmer et al., 2011).
Photocatalytic Degradation
Research also extends to the environmental applications of pyridine-based compounds, like their photocatalytic degradation in water. This has relevance for environmental cleanup and management of chemical pollutants (Maillard-Dupuy et al., 1994).
Properties
IUPAC Name |
N-(3-phenylpropyl)-3-pyridin-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O2/c24-21(23-15-7-10-17-8-2-1-3-9-17)18-11-6-12-19(16-18)25-20-13-4-5-14-22-20/h1-6,8-9,11-14,16H,7,10,15H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSHSTCFZYJCINV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCNC(=O)C2=CC(=CC=C2)OC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.